Cas no 918150-82-0 (2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester)

918150-82-0 structure
Product name:2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester
2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester
- 2-methylprop-2-enyl 2-acetylbut-2-enoate
- DTXSID80846483
- 918150-82-0
- 2-Methylprop-2-en-1-yl 2-acetylbut-2-enoate
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- Inchi: InChI=1S/C10H14O3/c1-5-9(8(4)11)10(12)13-6-7(2)3/h5H,2,6H2,1,3-4H3
- InChI Key: WWLIOJQLECUXJZ-UHFFFAOYSA-N
- SMILES: CC=C(C(=O)C)C(=O)OCC(=C)C
Computed Properties
- Exact Mass: 182.094294304g/mol
- Monoisotopic Mass: 182.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 43.4Ų
- XLogP3: 2.1
2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester Related Literature
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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4. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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